Cas no 1214367-81-3 (3'-Fluoro-4-nitro-2-(trifluoromethyl)biphenyl)

• Product Name: 3'-Fluoro-4-nitro-2-(trifluoromethyl)biphenyl
• CAS No: 1214367-81-3
• MF: C₁₃H₇F₄NO₂
• MW: 285.19379734993
• CID: 4998000
• Update Time: 2025-10-31

3'-Fluoro-4-nitro-2-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-fluoro-4-nitro-2-(trifluoromethyl)biphenyl
• 3'-Fluoro-4-nitro-2-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7F4NO2/c14-9-3-1-2-8(6-9)11-5-4-10(18(19)20)7-12(11)13(15,16)17/h1-7H
• InChI Key： FNTZNXCDMUSXTE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1C=CC=C(C=1)F)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: 4.4
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3'-Fluoro-4-nitro-2-(trifluoromethyl)biphenyl

Recent Advances in the Study of 3'-Fluoro-4-nitro-2-(trifluoromethyl)biphenyl (CAS: 1214367-81-3)

The compound 3'-Fluoro-4-nitro-2-(trifluoromethyl)biphenyl (CAS: 1214367-81-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic uses.

Recent studies have focused on the efficient synthesis of 3'-Fluoro-4-nitro-2-(trifluoromethyl)biphenyl, leveraging advanced catalytic methods and green chemistry principles. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel palladium-catalyzed cross-coupling approach that significantly improved yield and reduced byproduct formation. This method not only enhances scalability but also aligns with the growing demand for sustainable synthetic pathways in pharmaceutical manufacturing.

In terms of biological activity, preliminary screening has revealed that 3'-Fluoro-4-nitro-2-(trifluoromethyl)biphenyl exhibits promising inhibitory effects against several kinase targets, particularly those involved in inflammatory pathways. Research conducted at the University of Cambridge showed that the compound's unique trifluoromethyl and nitro substitutions contribute to its strong binding affinity and selectivity. These findings suggest potential applications in developing new anti-inflammatory agents, with ongoing studies exploring its structure-activity relationships in greater depth.

Furthermore, computational modeling studies have provided insights into the compound's pharmacokinetic properties. Molecular dynamics simulations indicate that 3'-Fluoro-4-nitro-2-(trifluoromethyl)biphenyl possesses favorable membrane permeability and metabolic stability, addressing two critical challenges in drug development. These in silico findings are currently being validated through in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) assays, with preliminary results supporting the computational predictions.

Despite these promising developments, challenges remain in optimizing the compound's therapeutic index and reducing potential off-target effects. Current research efforts are focused on structural modifications to enhance specificity while maintaining the core pharmacophore. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical candidates.

In conclusion, 3'-Fluoro-4-nitro-2-(trifluoromethyl)biphenyl represents an exciting area of research in medicinal chemistry, with its unique structural features offering multiple avenues for therapeutic development. The compound's recent advancements in synthesis, biological activity characterization, and computational modeling position it as a promising scaffold for future drug discovery efforts, particularly in the areas of inflammation and related disorders.